Cas no 481-07-2 ((3R,3aS,5aS,9bS)-3,5a,9-trimethyl-3a,5,5a,9b-tetrahydronaphtho[1,2-b]furan-2,8(3H,4H)-dione)

(3R,3aS,5aS,9bS)-3,5a,9-trimethyl-3a,5,5a,9b-tetrahydronaphtho[1,2-b]furan-2,8(3H,4H)-dione structure
481-07-2 structure
Product Name:(3R,3aS,5aS,9bS)-3,5a,9-trimethyl-3a,5,5a,9b-tetrahydronaphtho[1,2-b]furan-2,8(3H,4H)-dione
CAS No:481-07-2
MF:C15H18O3
MW:246.301624774933
CID:1532543
PubChem ID:237619
Update Time:2025-04-21

(3R,3aS,5aS,9bS)-3,5a,9-trimethyl-3a,5,5a,9b-tetrahydronaphtho[1,2-b]furan-2,8(3H,4H)-dione Chemical and Physical Properties

Names and Identifiers

    • (3R,3aS,5aS,9bS)-3,5a,9-trimethyl-3a,5,5a,9b-tetrahydronaphtho[1,2-b]furan-2,8(3H,4H)-dione
    • .beta.-Santonin
    • b-Santonin
    • (3R)-3aβ,5,5a,9bα-Tetrahydro-3,5aα,9-trimethylnaphtho[1,2-b]furan-2,8(3H,4H)-dione
    • CHEBI:28356
    • SANTONIN, BETA
    • 481-07-2
    • SCHEMBL16670766
    • LMPR0103190004
    • beta-Santonin
    • (3R,3aS,5aS,9bS)-3,5a,9-trimethyl-3a,4,5,9b-tetrahydro-3H-benzo[g][1]benzofuran-2,8-dione
    • NSC41311
    • NSC-41311
    • Q27103654
    • C09545
    • DTXSID901121272
    • Naphtho(1,2-b)furan-2,8(3H,4H)-dione, 3a,5,5a,9b-tetrahydro-3,5a,9-trimethyl-, (3R-(3alpha,3abeta,5aalpha,9balpha))-
    • Inchi: 1S/C15H18O3/c1-8-10-4-6-15(3)7-5-11(16)9(2)12(15)13(10)18-14(8)17/h5,7-8,10,13H,4,6H2,1-3H3/t8-,10+,13+,15+/m1/s1
    • InChI Key: XJHDMGJURBVLLE-OMSPQPPYSA-N
    • SMILES: O1C([C@H](C)[C@@H]2CC[C@]3(C=CC(C(C)=C3[C@@H]12)=O)C)=O

Computed Properties

  • Exact Mass: 246.12564
  • Monoisotopic Mass: 246.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 500
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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